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Compound of Interest

Compound Name: Ammonium dodecyl sulfate

Cat. No.: B1164933 Get Quote

Ammonium Dodecyl Sulfate: A Comprehensive
Technical Datasheet
For Researchers, Scientists, and Drug Development Professionals

Ammonium dodecyl sulfate (ADS), also commonly known as ammonium lauryl sulfate (ALS),

is an anionic surfactant widely utilized across various scientific and industrial applications,

including in drug development as an excipient, in biochemical assays, and in cleaning

formulations. This technical guide provides an in-depth overview of its physical and chemical

properties, supported by experimental methodologies and key data presented for clarity and

ease of use.

Core Physical and Chemical Properties
Ammonium dodecyl sulfate is the ammonium salt of dodecyl sulfate. The molecule consists

of a 12-carbon nonpolar hydrocarbon tail and a polar sulfate head group, which imparts its

amphiphilic and surface-active properties.
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Property Value Reference

Chemical Name Ammonium Dodecyl Sulfate [1]

Synonyms

Ammonium Lauryl Sulfate,

Dodecyl Sulfate Ammonium

Salt

[1]

CAS Number 2235-54-3 [1]

Molecular Formula C₁₂H₂₉NO₄S [2]

Molecular Weight 283.43 g/mol [2]

Appearance

White to light yellow solid, or a

colorless to pale yellow liquid

in solution.

[3]

Solubility
Highly soluble in water. Low

solubility in organic solvents.
[3]

Density
Approximately 1.01 - 1.02

g/cm³
[4]

Surface Tension
38 mN/m (for a 100 mg/L

solution at 25°C)
[1]

Critical Micelle Concentration

(CMC)

Varies with temperature and

purity; reported values are in

the millimolar range.

Chemical Stability and Reactivity
Ammonium dodecyl sulfate exhibits stability in neutral to slightly acidic conditions (pH 4-7).

However, its stability is compromised under more extreme pH conditions:

Acidic Conditions (pH < 4): Hydrolysis occurs, leading to the formation of dodecyl alcohol.

Alkaline Conditions (pH > 7): Ammonia gas is released.
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The compound can also decompose when subjected to high temperatures for extended

periods. It is generally stable in hard water. As an acidic inorganic salt, its aqueous solutions

have a pH of less than 7.0 and will react as acids to neutralize bases.[5]

Experimental Protocols
Synthesis of Ammonium Dodecyl Sulfate
A common laboratory-scale synthesis of ammonium dodecyl sulfate involves the sulfation of

dodecyl alcohol followed by neutralization with ammonia.

Workflow for the Synthesis of Ammonium Dodecyl Sulfate:
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Sulfation Stage

Neutralization Stage

Purification Stage

Dodecyl Alcohol

Reaction Vessel
(Controlled Temperature)

Sulfating Agent (e.g., SO₃-amine complex)

Dodecyl Sulfuric Acid

Neutralization Vessel
(pH Monitoring)

Ammonia Solution

Crude Ammonium
Dodecyl Sulfate Solution

Purification
(e.g., Recrystallization)

Pure Ammonium
Dodecyl Sulfate
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Sample Preparation

Measurement

Data Analysis

Prepare Stock Solution of ADS

Create a Series of Dilutions

Measure Surface Tension of Each Dilution

Plot Surface Tension vs. log(Concentration)

Identify Breakpoint in the Plot

Molecular Structure
Surfactant Properties

Amphiphilic Nature
Micelle FormationSelf-Assembly

Reduction of Surface Tension
Hydrophobic Dodecyl Tail

Hydrophilic Sulfate Head
Emulsification

Foaming
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1164933?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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